NO-Losartan A

• CAS No.: 791122-48-0
• Product Name: NO-Losartan A
• Molecular Formula: C30H28ClN7O5
• Molecular Weight: 602 g/mol
• IUPAC Name: [2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methyl 3-(nitrooxymethyl)benzoate
• Standard InChI: InChI=1S/C30H28ClN7O5/c1-2-3-11-27-32-28(31)26(19-42-30(39)23-8-6-7-21(16-23)18-43-38(40)41)37(27)17-20-12-14-22(15-13-20)24-9-4-5-10-25(24)29-33-35-36-34-29/h4-10,12-16H,2-3,11,17-19H2,1H3,(H,33,34,35,36)
• Standard InChIKey: MWJCPZGVGOVWQZ-UHFFFAOYSA-N
• SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)COC(=O)C5=CC=CC(=C5)CO[N+](=O)[O-])Cl
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)COC(=O)C5=CC=CC(=C5)CO[N+](=O)[O-])Cl
• Description: Angiotensin II is a hormone that plays an important role in regulating blood pressure. Elevated levels of angiotensin II are implicated in inducing and maintaining hypertension, and also in the development of atherosclerosis. Both of these effects are mediated by the angiotensin II type 1 (AT1) receptor. Losartan is a mammalian AT1 receptor antagonist with a Ki value of 5-20 nM. In humans, losartan effectively controls hypertension while protecting renal function. Nitric oxide (NO) causes vasodilation and also inhibits platelet and neutrophil aggregation in the endothelium. NO-losartan A possesses similar anti-hypertensive effects to losartan, with the addition of the vasodilating effects of NO release.
• Synonyms: [2-butyl-4-chloro-1-[[2/'-(1H-tetrazol-5-yl)[1,1/'-biphenyl]-4-yl]methyl]-1H-imidazol-5-yl] methyl ester
• Reference: 1.Ortiz, M.C.,Sanabria, E.,Manriquez, M.C., et al. Role of endothelin and isoprostanes in slow pressor responses to angiotensin II. Hypertension 37(2), 505-511 (2001).
• PubChem Compound: 10371403
• Last Modified: Nov 11 2021